Cas no 2137419-09-9 (1-Butanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-2,3-dimethyl-)

• Product Name: 1-Butanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-2,3-dimethyl-
• CAS No: 2137419-09-9
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 5255749
• Update Time: 2025-10-31

1-Butanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-2,3-dimethyl-

• Inchi： 1S/C14H25NO2/c1-10(2)11(3)13(17)15-8-7-14(9-16)6-4-5-12(14)15/h10-12,16H,4-9H2,1-3H3/t11?,12-,14-/m1/s1
• InChI Key： WLNMIXLJPIEBNS-JWCMVYSZSA-N
• SMILES： C(N1CC[C@@]2(CO)CCC[C@@]12[H])(=O)C(C)C(C)C

Additional information on 1-Butanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-2,3-dimethyl-

Comprehensive Analysis of 1-Butanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-2,3-dimethyl- (CAS No. 2137419-09-9)

The compound 1-Butanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-2,3-dimethyl- (CAS No. 2137419-09-9) is a specialized organic molecule with a unique structural framework. Its complex nomenclature reflects its intricate chemical architecture, combining a butanone backbone with a cyclopenta[b]pyrrol moiety. This hybrid structure has garnered attention in pharmaceutical and material science research due to its potential applications in drug discovery and functional materials.

Recent trends in chemical research highlight a growing interest in heterocyclic compounds like this one, particularly those with stereochemical complexity. The presence of both hydroxymethyl and dimethyl groups in the molecule offers multiple sites for chemical modification, making it a versatile intermediate in synthetic chemistry. Researchers are particularly intrigued by its potential as a chiral building block for asymmetric synthesis, a hot topic in modern organic chemistry.

The cyclopenta[b]pyrrol core structure is noteworthy as it represents a privileged scaffold in medicinal chemistry. Many bioactive compounds containing this framework have shown promising pharmacological properties, which explains why scientists are actively investigating derivatives like CAS 2137419-09-9. Current literature suggests potential applications in developing novel central nervous system modulators, though extensive research is still needed to confirm these possibilities.

From a synthetic chemistry perspective, the stereospecific nature of this compound (indicated by the (3aS,6aR) configuration) makes it particularly valuable for creating enantiomerically pure substances. This characteristic aligns with the pharmaceutical industry's increasing demand for single-enantiomer drugs, which often demonstrate improved efficacy and reduced side effects compared to their racemic counterparts.

Environmental and green chemistry considerations are also relevant when discussing this compound. Modern researchers are investigating sustainable synthetic routes for such complex molecules, focusing on atom economy and catalytic processes. The presence of a hydroxymethyl group in the structure offers opportunities for further functionalization through environmentally friendly transformations.

Analytical characterization of 1-Butanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-2,3-dimethyl- typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's structure and purity, especially given its stereochemical complexity. Recent advances in analytical instrumentation have significantly improved our ability to study such molecules in detail.

The compound's potential extends beyond pharmaceutical applications. Materials scientists are exploring its use in creating novel functional materials, particularly those requiring specific molecular recognition properties. The combination of polar (hydroxymethyl) and non-polar (dimethyl) groups within the same molecule creates interesting possibilities for designing materials with tailored surface properties.

Stability studies of CAS 2137419-09-9 indicate that proper storage conditions are essential for maintaining its integrity. Like many complex organic compounds, it should be protected from moisture and oxygen, typically stored under inert atmosphere at controlled temperatures. These handling requirements are standard for research chemicals of this nature.

Future research directions for this compound likely include exploration of its biological activity, development of more efficient synthetic routes, and investigation of its potential in catalysis. The scientific community's growing focus on molecular diversity and structure-activity relationships ensures continued interest in structurally unique compounds like this one.

For researchers working with 1-Butanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-2,3-dimethyl-, it's important to consult recent literature for the latest developments. The field of heterocyclic chemistry is rapidly evolving, with new synthetic methodologies and applications emerging regularly. This compound represents an interesting case study in how complex molecular architectures can bridge multiple disciplines of chemical research.